molecular formula C9H17O4P B8665501 Dimethyl (2-cyclopentyl-2-oxoethyl)phosphonate CAS No. 58612-18-3

Dimethyl (2-cyclopentyl-2-oxoethyl)phosphonate

Cat. No.: B8665501
CAS No.: 58612-18-3
M. Wt: 220.20 g/mol
InChI Key: JTVKAJITWPEQNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dimethyl (2-cyclopentyl-2-oxoethyl)phosphonate is a useful research compound. Its molecular formula is C9H17O4P and its molecular weight is 220.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

58612-18-3

Molecular Formula

C9H17O4P

Molecular Weight

220.20 g/mol

IUPAC Name

1-cyclopentyl-2-dimethoxyphosphorylethanone

InChI

InChI=1S/C9H17O4P/c1-12-14(11,13-2)7-9(10)8-5-3-4-6-8/h8H,3-7H2,1-2H3

InChI Key

JTVKAJITWPEQNJ-UHFFFAOYSA-N

Canonical SMILES

COP(=O)(CC(=O)C1CCCC1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of dimethyl methylphosphonate (11.55 g, 0.093 mol) in 150 ml of anhydrous THF at -78° C. was added dropwise a solution of n-butyl lithium in hexane (1.67N, 56.1 ml, 0.094 mol) under argon atmosphere, and the mixture was stirred for 30 minutes. To this reaction mixture was added a solution of methyl cyclopentanecarboxylate (5.0 g, 0.039 mol) in 10 ml of anhydrous THF. After being stirred for 30 minutes, the reaction mixture was allowed to warm to 0° C. and stirred for 1 hour. The reaction mixture was diluted with 5.4 ml of acetic acid and 10 ml of water, and concentrated. 30 ml of water was added to the residue. The mixture was extracted with ethyl acetate (100 ml×2). The combined organic layers were washed with water (20 ml) and brine (20 ml), dried over anhydrous sodium sulfate, and concentrated. The residue was distilled under reduced pressure to give a colorless transparent oil of dimethyl 2-cyclopentyl-2-oxo-ethylphosphonate (7.65 g, 0.035 mol, yield 89.1%, b.p. 106°-108° C./0.2 mmHg), which was assigned the structure by the following data:
Quantity
11.55 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
56.1 mL
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
5.4 mL
Type
solvent
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three

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